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Compound of Interest

2-Hydroxy-8-methylquinoline-3-
Compound Name:
carbaldehyde

Cat. No.: B011028

Foundational Strategy: An Integrated Analytical
Workflow

The elucidation of a novel or synthesized molecule is a systematic process of deduction. No
single technique provides a complete picture; rather, we construct a molecular portrait from
complementary pieces of evidence. Our strategy for 2-hydroxy-8-methylquinoline-3-
carbaldehyde begins with its synthesis to obtain a pure sample, followed by a cascade of
spectroscopic and analytical techniques designed to probe its elemental composition,
functional groups, atomic connectivity, and finally, its precise three-dimensional arrangement.
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DMF POCIz

Formation/Formation

Vilsmeier Reagent

[CICH=N"*(CH3)z]CI- N-(2-methylphenyl)acetamide

Formylation & Cyclization/Formylation & Cyclization

Cyclized Intermediate

romatization

2-Chloro-8-methylquinoline-3-carbaldehyde

ydrolysis

2-Hydroxy-8-methylquinoline-3-carbaldehyde
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» To cite this document: BenchChem. [2-Hydroxy-8-methylquinoline-3-carbaldehyde structure
elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011028#2-hydroxy-8-methylquinoline-3-
carbaldehyde-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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